Cas no 2229354-49-6 (2-bromo-3-(piperidin-3-yloxy)phenol)

• Product Name: 2-bromo-3-(piperidin-3-yloxy)phenol
• CAS No: 2229354-49-6
• MF: C₁₁H₁₄BrNO₂
• MW: 272.138362407684
• CID: 6613656
• PubChem ID: 165642972
• Update Time: 2025-08-05

2-bromo-3-(piperidin-3-yloxy)phenol Chemical and Physical Properties

Names and Identifiers

• 2-bromo-3-(piperidin-3-yloxy)phenol
• 2229354-49-6
• EN300-1904612

• Inchi： 1S/C11H14BrNO2/c12-11-9(14)4-1-5-10(11)15-8-3-2-6-13-7-8/h1,4-5,8,13-14H,2-3,6-7H2
• InChI Key： WXDWBKZTVFUNJF-UHFFFAOYSA-N
• SMILES： BrC1C(=CC=CC=1OC1CNCCC1)O

Computed Properties

• Exact Mass: 271.02079g/mol
• Monoisotopic Mass: 271.02079g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 41.5Ų

Additional information on 2-bromo-3-(piperidin-3-yloxy)phenol

Introduction to 2-bromo-3-(piperidin-3-yloxy)phenol (CAS No. 2229354-49-6)

2-bromo-3-(piperidin-3-yloxy)phenol, identified by the Chemical Abstracts Service Number (CAS No.) 2229354-49-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by a brominated phenolic backbone linked to a piperidine moiety, which confers unique structural and functional properties. The presence of both bromine and an oxygenated piperidine ring suggests potential applications in the synthesis of biologically active agents, particularly in the development of novel therapeutic interventions.

The structural features of 2-bromo-3-(piperidin-3-yloxy)phenol make it a versatile intermediate in organic synthesis. The bromine atom at the 2-position of the phenol ring serves as a reactive site for further functionalization, enabling the attachment of various pharmacophores. Concurrently, the piperidin-3-yloxy group introduces a nitrogen-containing heterocycle, which is known to enhance binding affinity and metabolic stability in drug candidates. Such structural motifs are frequently explored in the design of small-molecule inhibitors targeting enzyme-catalyzed processes, particularly those involving protein-protein interactions or metabolic pathways relevant to human health.

In recent years, there has been a surge in research focused on developing small-molecule modulators that can selectively interact with biological targets. The compound 2-bromo-3-(piperidin-3-yloxy)phenol has been investigated as a potential scaffold for drugs targeting neurological disorders, inflammatory conditions, and even oncological diseases. Its dual functionality—combining electrophilic aromatic substitution with nitrogen-rich heterocyclic interactions—makes it an attractive candidate for further derivatization and optimization.

One of the most compelling aspects of 2-bromo-3-(piperidin-3-yloxy)phenol is its potential role in modulating enzyme activity. Enzymes such as kinases, phosphatases, and other regulatory proteins play critical roles in cellular signaling pathways. By incorporating this compound into drug discovery campaigns, researchers aim to identify derivatives that can selectively inhibit aberrant enzymatic activity associated with diseases like cancer or autoimmune disorders. Preliminary studies have suggested that analogs of this compound may exhibit inhibitory effects on certain kinases, making them promising candidates for further preclinical evaluation.

The synthesis of 2-bromo-3-(piperidin-3-yloxy)phenol involves multi-step organic transformations that highlight its synthetic utility. The bromination step at the 2-position of the phenol ring is typically achieved using halogenating agents such as N-bromosuccinimide (NBS), while the introduction of the piperidin-3-yloxy group often requires nucleophilic aromatic substitution (SNAr) or etherification reactions. These synthetic strategies underscore the compound's feasibility as a building block for more complex drug-like molecules.

Advances in computational chemistry have further enhanced the appeal of 2-bromo-3-(piperidin-3-yloxy)phenol as a drug discovery tool. Molecular modeling studies have been employed to predict binding modes and affinity for various biological targets. These simulations have guided the design of derivatives with improved pharmacokinetic profiles and reduced off-target effects. Additionally, high-throughput screening (HTS) techniques have been utilized to rapidly assess the biological activity of libraries containing this compound or its analogs.

The pharmaceutical industry has long recognized the importance of heterocyclic compounds in drug development. Piperidine derivatives, in particular, are well-documented for their ability to enhance drug-like properties such as solubility, bioavailability, and metabolic stability. The incorporation of a piperidine ring into 2-bromo-3-(piperidin-3-yloxy)phenol not only contributes to these favorable characteristics but also opens up possibilities for further chemical modifications that could fine-tune biological activity.

In conclusion, 2-bromo-3-(piperidin-3-yloxy)phenol (CAS No. 2229354-49-6) represents a significant advancement in pharmaceutical chemistry. Its unique structural features position it as a valuable intermediate for developing novel therapeutic agents targeting various diseases. As research continues to uncover new applications and synthetic methodologies, this compound is poised to play an increasingly important role in drug discovery and development efforts worldwide.